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Compound of Interest

Compound Name: Benzyl lactate

Cat. No.: B1666779

Technical Data Sheet: Benzyl Lactate

For Research, Scientific, and Drug Development Applications

This document provides core technical specifications for Benzyl lactate, intended for
researchers, scientists, and professionals in drug development.

Chemical Identity and Properties

Benzyl lactate is an ester of benzyl alcohol and lactic acid. It is identified by its unique CAS
Registry Number and is characterized by its molecular formula and weight. It's important to
note that different stereocisomers of Benzyl lactate may have distinct CAS numbers.

Data Summary

The following table summarizes the key quantitative data for Benzyl lactate.
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Identifier Value Source
Molecular Formula C10H1203 [1112]
Molecular Weight 180.20 g/mol [3114]
CAS Number (Racemate) 2051-96-9

CAS Number (L-isomer) 56777-24-3

Density ~1.12 g/mL at 25°C

Experimental Protocols Overview

The determination of the physicochemical properties of a compound like Benzyl lactate
involves standardized analytical methods.

o Mass Spectrometry: This technique is employed to determine the molecular weight of a
substance. High-resolution mass spectrometry (HRMS) provides a highly accurate
measurement of the molecule's mass, which can be used to confirm its elemental
composition.

* Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR are crucial for
elucidating the molecular structure of Benzyl lactate, confirming the connectivity of atoms
and the presence of functional groups.

o CAS Registry Number Assignment: The CAS number is a unique identifier assigned by the
Chemical Abstracts Service. This number is assigned to a substance when it is entered into
the CAS REGISTRY database.

Conceptual Workflow

The following diagram illustrates a generalized workflow for the characterization and analysis of
a chemical compound such as Benzyl lactate.
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Caption: Workflow for chemical characterization and documentation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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